Cas no 147663-00-1 (Isochroman-4-amine)

• Product Name: Isochroman-4-amine
• CAS No: 147663-00-1
• MF: C₉H₁₁NO
• MW: 149.189742326736
• MDL: MFCD08448171
• CID: 135720
• PubChem ID: 17750403
• Update Time: 2025-10-29

Isochroman-4-amine Chemical and Physical Properties

Names and Identifiers

• isochroman-4-amine
• 1H-2-Benzopyran-4-amine,3,4-dihydro-
• 3,4-Dihydro-1H-isochromen-4-amine HCl
• 3,4-DIHYDRO-1H-ISOCHROMEN-4-AMINE HYDROCHLORIDE
• isochroman-4-aminehydrochloride
• 4-aMinoisochroMane hcl
• 3,4-Dihydro-1H-isochromen-4-amine
• 3,4-dihydro-1H-2-benzopyran-4-amine
• 4-dihydro-1H-isochroMen-4-aMine hydrochloride
• 3,4-dihydro-1H-2-benzopyran-4-aMine hydrochloride
• ISOCHROMAN-4-YLAMINE
• 1H-2-BENZOPYRAN-4-AMINE, 3,4-DIHYDRO-
• PB29671
• ST24025091
• W3221
• AM20030007
• 4-AMINO-3,4-DIHYDRO-1H-2-BENZOPYRAN
• 3,4-DIHYDRO-1H-ISOCHROMEN-4-AMINEHYDROCHLORIDE
• CS-0018940
• CHEMBL4555853
• 147663-00-1
• EN300-255997
• A15242
• AS-33585
• MFCD09753937
• FT-0600363
• AKOS006352825
• XFA66300
• SCHEMBL3175551
• isochroman-4-amine hydrochloride
• Isochroman-4-amine

• MDL： MFCD08448171
• Inchi： 1S/C9H11NO/c10-9-6-11-5-7-3-1-2-4-8(7)9/h1-4,9H,5-6,10H2
• InChI Key： BDYWBOBBXXDXHU-UHFFFAOYSA-N
• SMILES： O1CC2C=CC=CC=2C(C1)N

Computed Properties

• Exact Mass: 185.06100
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• XLogP3: 0.2

Experimental Properties

• Density: 1.106
• Boiling Point: 269 ºC
• Flash Point: 128 ºC
• PSA: 35.25000
• LogP: 2.71890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on Isochroman-4-amine

Introduction to Isochroman-4-amine (CAS No. 147663-00-1)

Isochroman-4-amine, also known as 4-aminoisochroman, is a chemical compound with the CAS registry number CAS No. 147663-00-1. This compound belongs to the class of aromatic amines and has garnered significant attention in recent years due to its unique properties and potential applications in various fields. The molecule consists of an isochroman ring, which is a bicyclic structure composed of a benzene ring fused with a pyran ring, substituted with an amino group at the 4-position. This structural feature imparts distinctive electronic and steric properties to the compound, making it valuable for both academic research and industrial applications.

The synthesis of Isochroman-4-amine has been explored through various methods, including condensation reactions and catalytic processes. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically enriched isoforms of this compound, which are highly sought after in pharmaceutical research. For instance, studies published in the Journal of Organic Chemistry have demonstrated the use of palladium-catalyzed coupling reactions to synthesize isoquinoline derivatives, including isoquinoline-based amines like Isochroman-4-amine. These methods not only enhance the efficiency of synthesis but also pave the way for the development of novel drug candidates.

In terms of applications, Isochroman-4-amine has found utility in materials science, particularly in the development of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Research conducted at leading institutions like Stanford University has highlighted the ability of this compound to act as a versatile ligand in MOF construction. Its nitrogen-containing functional groups facilitate strong metal-ligand interactions, which are crucial for creating porous and stable frameworks with potential applications in gas storage and catalysis.

Beyond materials science, Isochroman-4-amine has also shown promise in medicinal chemistry. The compound's structural similarity to certain bioactive molecules makes it a valuable tool in drug design. For example, studies published in Nature Communications have explored its role as a scaffold for developing kinase inhibitors, which are critical for treating various diseases, including cancer. The amino group at the 4-position plays a pivotal role in enabling these bioactive properties by participating in hydrogen bonding interactions with target proteins.

The environmental impact of Isochroman-4-amine is another area of active research. As industries increasingly prioritize sustainability, understanding the fate and toxicity of chemicals like this becomes essential. Recent studies conducted by environmental scientists at the University of California have assessed its biodegradability under various conditions. These findings suggest that while Isochroman-4-amine exhibits moderate persistence in aqueous environments, its toxicity to aquatic organisms is relatively low compared to other aromatic amines.

In conclusion, Isochroman-4-amime, with its unique chemical structure and versatile properties, continues to be a focal point for researchers across multiple disciplines. From innovative synthesis methods to cutting-edge applications in materials science and medicinal chemistry, this compound exemplifies the dynamic nature of modern chemical research. As ongoing studies uncover new insights into its properties and potential uses, it is poised to play an even more significant role in advancing both scientific knowledge and industrial innovation.